[1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane

• CAS No.: 129228-16-6
• Molecular Formula: C14H28O2
• Molecular Weight: 228.37 g/mol
• IUPAC Name: [1-methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane
• InChI: InChI=1S/C14H28O2/c1-12(2)14(10-15-3,11-16-4)13-8-6-5-7-9-13/h12-13H,5-11H2,1-4H3
• InChI Key: PQIDFVXMOZQINS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(COC)(COC)C1CCCCC1

Description

[1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane: is an organic compound with a complex structure that includes a cyclohexane ring and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane typically involves multi-step organic reactions. One common method includes the alkylation of cyclohexane with a suitable alkyl halide in the presence of a strong base. The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve catalytic processes to enhance yield and efficiency. The use of advanced catalysts and optimized reaction conditions can significantly improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, typically in the presence of strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the methoxy and methoxymethyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, nucleophiles like hydroxide or amines.

Major Products Formed

The major products depend on the type of reaction. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols.

Scientific Research Applications

Chemistry

In chemistry, [1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, this compound can be used to study the interactions between organic molecules and biological systems. Its functional groups make it a candidate for probing enzyme activities and metabolic pathways.

Medicine

In medicine, derivatives of this compound may have potential therapeutic applications. Research is ongoing to explore its efficacy in drug development and delivery systems.

Industry

In the industrial sector, this compound can be used as a solvent or intermediate in the production of other chemicals. Its stability and reactivity make it suitable for various manufacturing processes.

Mechanism of Action

The mechanism of action of [1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane involves its interaction with specific molecular targets. The methoxy and methoxymethyl groups can participate in hydrogen bonding and other interactions, influencing the compound’s behavior in chemical and biological systems. The cyclohexane ring provides structural stability, allowing the compound to maintain its integrity under various conditions.

Comparison with Similar Compounds

Similar Compounds

Cyclohexane: A simpler structure without functional groups.

Methoxycyclohexane: Contains a single methoxy group.

2-Methylcyclohexane: Similar ring structure with a methyl group.

Uniqueness

What sets [1-Methoxy-2-(methoxymethyl)-3-methylbutan-2-yl]cyclohexane apart is its combination of multiple functional groups and a cyclohexane ring